Cas no 303-45-7 (Gossypol)

Gossypol binds BCL XL protein and bcl-2 protein with Ki values of 0.5-0.6, respectively μ M and 0.2-0.3 mm
Gossypol structure
Gossypol structure
Product Name:Gossypol
CAS No:303-45-7
Molecular Formula:C30H30O8
Molecular Weight:518.5544
MDL:MFCD00017352
CID:36761
PubChem ID:24895349

Gossypol Properties

Names and Identifiers

    • 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde
    • 2,2'-Bis(8-Formyl-1,6,7-trihydroxy-5-isopropyl-3-methylnaphthalene)
    • (±)-Gossypol from cotton seeds
    • AT-101
    • BL 193
    • Gossyol
    • GOSSYPOL
    • (+/-)-gossypol
    • (±)-2,2'-bis(8-Formyl-1,6,7-trihydroxy-5-isopropyl-3-methylnaphthalene)
    • (rac)-2,2'-bis(8-formyl-1,6,7-trihydroxy-5-isopropyl-3-methylnaphthalene)
    • 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-(2,2'-binaphthalene)-8,8'-dicarboxaldehyde
    • 2,2'-BI[8-FORMYL-1,6,7-TRIHYDROXY-5-ISOPROPYL-3-METHYLNAPHTHALENE]
    • 2,2'-BIS[8-FORMYL-1,6,7-TRIHYDROXY-5-ISOPROPYL-3-METHYLNAPTHALENE]
    • gossypol from cotton seeds
    • roduct Name
    • Thespesin
    • (±)-2,2′-bis(8-Formyl-1,6,7-trihydroxy-5-isopropyl-3-methylnaphthalene)
    • (-)-Gossypol
    • Pogosin
    • (+)-Gossypol
    • Tash 1
    • (R)-Gossypol
    • (R)-(-)-Gossypol
    • AT 101
    • Gossypol solution
    • 7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
    • AT101
    • C30H30O8
    • NSC56817
    • 2,2'-bi[8-Formyl-1,6,7-trihydroxy-5
    • Gossypol, (-)-Isomer
    • Prestwick2_000677
    • NCGC00261532-01
    • AS-55885
    • Spectrum4_001931
    • NCGC00025331-02
    • NCGC00025331-07
    • BRD-K19295594-015-02-8
    • acetic acid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-yl-2-naphthalenyl)-2,3,8-trihydroxy-6-methyl-4-propan-2-yl-1-naphthalenecarboxaldehyde
    • SPBio_002694
    • 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)[2,2'-binaphthalene]-8,8'-dicarboxaldehyde
    • NS00069172
    • J-017920
    • GOSSYPOL S-FORM [MI]
    • (2,8'-dicarboxaldehyde, 1,1',6,6'7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-
    • (+)1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)[2,2'-binaphthalene]-8,8'-dicarboxaldehyde
    • BCP0726000183
    • HMS3268O22
    • NCGC00016423-14
    • KBio3_002024
    • UNII-KAV15B369O
    • NSC-56817
    • cid_3503
    • NINDS_000173
    • SMP2_000170
    • (2,2'-BINAPHTHALENE)-8,8'-DICARBOXALDEHYDE, 1,1',6,6',7,7'-HEXAHYDROXY-3,3'-DIMETHYL-5,5'-BIS(1-METHYLETHYL)-, (S)-
    • BPBio1_000851
    • NSC 624336
    • NCGC00016423-34
    • NSC-728875
    • NCIMech_000271
    • 8DY2X8LXW4
    • BL-193
    • NCGC00016423-12
    • (+/-)-Gossypol from cotton seeds
    • GOSSYPOL, R-
    • Gossypol, (+-)-Isomer
    • HMS1570G15
    • BP-25397
    • ssypol
    • KBioSS_002001
    • 7-[8-formyl-1,6,7-trihydroxy-3-methyl-5-(propan-2-yl)naphthalen-2-yl]-2,3,8-trihydroxy-6-methyl-4-(propan-2-yl)naphthalene-1-carbaldehyde
    • SPECTRUM1504019
    • QBKSWRVVCFFDOT-UHFFFAOYSA-N
    • NSC728875
    • AC-20251
    • Q411882
    • SW197103-2
    • Tox21_500847
    • cid_227456
    • NCGC00025331-01
    • HY-15464
    • UNII-XNA7DR63CQ
    • (+/-)-2,2'-bis(8-Formyl-1,6,7-trihydroxy-5-isopropyl-3-methylnaphthalene)
    • GOSSYPOL R-FORM [MI]
    • (+-)-Gossypol
    • 7-(8-Formyl-1,6,7-trihydroxy-3-methyl-5-(methylethyl)(2-naphthyl))-2,3,8-trihydroxy-6-methyl-4-(methylethyl)naphthalenecarbaldehyde
    • (2,2'-Binaphthalene)-8,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-, (-)-
    • NSC-726190
    • (S)-(+)-Gossypol
    • 8-Formyl-1,7-trihydroxy-5-isopropyl-3-methyl-2,2'-bisnaphthalene
    • ethanoic acid;7-[8-methanoyl-3-methyl-1,6,7-tris(oxidanyl)-5-propan-2-yl-naphthalen-2-yl]-6-methyl-2,3,8-tris(oxidanyl)-4-propan-2-yl-naphthalene-1-carbaldehyde
    • KBioGR_002303
    • Spectrum4_000846
    • [2,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-
    • KBioGR_001451
    • NCGC00016423-07
    • CCRIS 2689
    • (-)-2,2'-Bis(1,6,7-trihydroxy-3-methyl-5-isopropyl-8-aldehydonaphthalene)
    • Gossypol, (+)-Isomer
    • CAS-303-45-7
    • NSC 726190
    • NCGC00016423-02
    • Spectrum3_001102
    • Tocris-1964
    • HMS3868F13
    • SR-01000597521-1
    • Spectrum_001521
    • 7-(8-formyl-1,6,7-trihydroxy-5-isopropyl-3-methyl-2-naphthyl)-2,3,8-trihydroxy-4-isopropyl-6-methyl-naphthalene-1-carbaldehyde
    • NCGC00016423-15
    • Gossypol, (S)-
    • NCI60_001588
    • [2,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1- methylethyl)-
    • SR-01000597521
    • GOSSYPOL [MART.]
    • s6852
    • HY-13407
    • CHEMBL51483
    • AT25344
    • AC-34521
    • HMS3651C18
    • NSC-19048
    • NCGC00025331-06
    • BRN 1917878
    • KBio3_002691
    • C07667
    • R-(-)-gossypol
    • UPCMLD-DP103:002
    • CS-0966
    • IDI1_000173
    • DTXCID803110
    • Tox21_110434_1
    • SpecPlus_000602
    • XNA7DR63CQ
    • DB13044
    • MFCD00017352
    • BDBM23223
    • SDCCGSBI-0051726.P004
    • DivK1c_006698
    • 303-45-7
    • 20300-26-9
    • MLS000028490
    • No Fertil
    • Prestwick0_000677
    • BSPBio_000773
    • HMS2097G15
    • DTXSID5023110
    • NCGC00016423-05
    • NSC 56817
    • GOSSYPOL [MI]
    • Tox21_110434
    • BCP03607
    • AB00052921
    • Spectrum3_001516
    • Prestwick_1031
    • Spectrum2_001472
    • NCGC00016423-17
    • NCGC00016423-01
    • GO3
    • Spectrum5_001035
    • racemic-Gossypol
    • SR-01000597521-5
    • HB0304
    • (-)-1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-[2,2'-binaphthalene]-8,8'-dicarboxaldehyde
    • KBio1_000173
    • SMR000058386
    • Gossypol, 4
    • AI3-22957
    • (2,2'-BINAPHTHALENE)-8,8'-DICARBOXALDEHYDE, 1,1',6,6',7,7'-HEXAHYDROXY-3,3'-DIMETHYL-5,5'-BIS(1-METHYLETHYL)-, (2S)-
    • KBio2_005975
    • [2,2'-Binaphthalene]-8,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-
    • HMS3413L10
    • (S)-Gossypol
    • UNII-8DY2X8LXW4
    • KBio1_001642
    • (2,2'-Binaphthalene)-8,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-, (+)-
    • AC-30274
    • NCGC00016423-10
    • HMS3262J15
    • BCP9000332
    • Prestwick1_000677
    • NCGC00016423-08
    • Prestwick3_000677
    • HMS3677L10
    • GTPL4204
    • KBioSS_000839
    • NCGC00016423-04
    • 303-45-7 (free)
    • GOSSYPOL, (+)-
    • KBio2_000839
    • ( inverted exclamation markA)-GOSSYPOL FROM COTTON SEEDS
    • 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-2,2'-binaphthalene-8,8'-dicarbaldehyde
    • EX-A068
    • (2,2'-Binaphthalene)-8,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahyd
    • BSPBio_002804
    • Spectrum2_001624
    • SR-01000597521-6
    • [2,8'-dicarboxaldehyde, 1,1',6,6',7,7'- hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-, (2R)-
    • GOSSYPOL [VANDF]
    • 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-[2,2'-binaphthalene]-8,8'-dicarboxaldehyde
    • Spectrum_000359
    • 4-08-00-03754 (Beilstein Handbook Reference)
    • Sodium Salt, Gossypol
    • SPBio_001423
    • 90141-22-3
    • 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl[2,2'-binaphthalene]-8,8'-dicarbaldehyde
    • SPBio_001687
    • NCI60_004391
    • NSC-624336
    • AKOS002140475
    • (+/-)-Gossypol from cotton seeds, >=95% (HPLC)
    • [2,2'-Binaphthalene]-8,8'-dicarboxaldehyde,1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-, (2R)-
    • Gissypol, (R)-
    • 2,2'-Bis(1,6,7-trihydroxy-3-methyl-5-isopropyl-8-aldehydonaphthalene)
    • (2,2'-Binaphthalene)-8,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-
    • Gossypol Sodium Salt
    • acetic acid;7-(8-formyl-1,6,7-trihydroxy-5-isopropyl-3-methyl-2-naphthyl)-2,3,8-trihydroxy-4-isopropyl-6-methyl-naphthalene-1-carbaldehyde
    • 7-[8-formyl-1,6,7-trihydroxy-3-methyl-5-(methylethyl)(2-naphthyl)]-2,3,8-trihy droxy-6-methyl-4-(methylethyl)naphthalenecarbaldehyde
    • 1189561-66-7
    • Pogosin; AT101
    • NCGC00025331-03
    • LP00847
    • DivK1c_000173
    • KAV15B369O
    • Dipotassium Salt, Gossypol
    • UPCMLD-DP103
    • KBio2_007137
    • NCGC00016423-06
    • Gossypol, (R)-
    • (R)-2,2'-BIS(8-FORMYL-1,6,7-TRIHYDROXY-5-ISOPROPYL-3-METHYLNAPHTHALENE)
    • Spectrum5_000693
    • [2,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-
    • (-)-1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)[2,2'-binaphthalene]-8,8'-dicarboxaldehyde
    • HSDB 7872
    • KBio2_003407
    • LMPR0103330002
    • KBio2_004569
    • FT-0631917
    • 8-Formyl-1,6,7-trihydroxy-5-isopropyl-3-methyl-2,2'-bisnaphthalene
    • BSPBio_003191
    • UPCMLD-DP103:001
    • ST065835
    • NCGC00025331-04
    • 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-binaphthyl-8,8'-dicarbaldehyde
    • BRD-K19295594-001-06-9
    • CCG-35400
    • NSC726190
    • BDBM46555
    • NCGC00016423-09
    • NSC624336
    • Gossypol Dipotassium Salt
    • SCHEMBL3939
    • A820340
    • KBio2_002001
    • SB17342
    • BRD-K19295594-001-10-1
    • (2,2'-Binaphthalene)-8,8'-dicarboxaldehyde, 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-
    • NCGC00016423-03
    • gosipol
    • CHEBI:28584
    • BRD-K19295594-001-16-8
    • 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-diisopropyl[2,2'-binaphthalene]-8,8'-dicarboxaldehyde
    • ALBB-033351
    • 2,2'-bis[1,6,7-trihydroxy-3-methyl-5-isopropyl-8-aldehydonaphthyl]
    • BRD-K19295594-015-13-5
    • 2,2'-bis[8-formyl-1,6,7-trihydroxy-5-isopropyl-3-methylnaphthyl]
    • 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-di(propan-2-yl)[2,2'-binaphthalene]-8,8'-dicarbaldehyde
    • BRD-K19295594-015-14-3
    • 1,6,7,1',6',7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2']binaphthalenyl-8,8'-dicarboxaldehyde
    • 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-di(propan-2-yl)-2,2'-binaphthalene-8,8'-dicarbaldehyde
    • DB-047766
    • STK063457
    • BRD-K19295594-001-15-0
    • BRD-K19295594-015-12-7
    • MDL： MFCD00017352
    • InChIKey： QBKSWRVVCFFDOT-UHFFFAOYSA-N
    • Inchi： 1S/C30H30O8/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36/h7-12,33-38H,1-6H3
    • SMILES： O([H])C1C2C(C([H])=O)=C(C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C=2C([H])=C(C([H])([H])[H])C=1C1=C(C2C(C([H])=O)=C(C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C=2C([H])=C1C([H])([H])[H])O[H])O[H])O[H])O[H])O[H]
    • BRN： 1917878

Computed Properties

  • Exact Mass: 518.194068g/mol
  • Surface Charge: 0
  • XLogP3: 6.9
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 518.194068g/mol
  • Monoisotopic Mass: 518.194068g/mol
  • Topological Polar Surface Area: 156Ų
  • Heavy Atom Count: 38
  • Complexity: 780
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 996
  • Surface Charge: 0
  • Molecular Weight: 518.6

Experimental Properties

  • Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
  • Dissociation Constants: pKa1 = 6.73; pKa2 = 7.38; pKa3 = 11.82; pKa 4 = 12.68; pKa5 = 13.89 (est)
  • LogP: 6.38220
  • PSA: 155.52000
  • Refractive Index: 1.4900 (estimate)
  • Water Partition Coefficient: Soluble in 100%ethanol (25 mg/ml), DMF (25 mg/ml), acetone, DMSO (25 mM), methanol (2 mg/ml), ether, chloroform, sodium carbonate, and dilute aqueous solutions of ammonia . Insoluble in water. Gossypol is a male antifertility agent with antispermatogenic activity and has been shown to contain antitumor, anitviral, and antioxidant properties.
  • Boiling Point: 707.9±55.0℃ at 760 mmHg
  • Melting Point: 181-183 C
  • Vapor Pressure: 7.06X10-21 mm Hg at 25 °C (est)
  • Flash Point: 395.9 ºC
  • Solubility: Very soluble in methanol, ethanol, cold dioxane, diethylene glucol, ether, ethyl acetate, acetone, carbon tetrachloride, pyridine, chloroform, DMF, lipds. Freely soluble (with slow desomposition) in dilute aqueous solutions of ammonia and sodium carbonate. Slightly soluble in glycerol, cyclohexane. Insoluble in water.
  • Color/Form: Powder
  • Solubility: Insoluble in water, slightly soluble in ethanol, soluble in chloroform, ether, acetone, ethyl acetate, dichloroethane, carbon tetrachloride, pyridine and other organic solvents. Less soluble in cyclohexane, benzene and petroleum ether
  • Density: 1.1912 (rough estimate)

Gossypol Security Information

  • Symbol: GHS08
  • RTECS：DU3100000
  • WGK Germany：3
  • Safety Term：S22;S36
  • Safety Instruction： S22-S36
  • Risk Phrases：R22; R40
  • Dangerous goods sign： Xn
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Statement： H351
  • Warning Statement： P281
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
  • Risk Phrases： 22-40
  • Signal Word：Warning

Gossypol Customs Data

  • HS CODE：29124990

Gossypol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
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 303-45-7 98%
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A2B Chem LLC
AB56858-50mg
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 303-45-7 ≥85%
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Aaron
AR003DVQ-20mg
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 303-45-7 95%
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abcr
AB349052-100 mg
Gossypol, 98%; .
 303-45-7 98%
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 €210.80 2023-07-19
Ambeed
A428070-100mg
1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde
 303-45-7 98%
100mg
 $74.0 2025-02-19
ChemScence
CS-2106-100mg
Gossypol
 303-45-7 99.56%
100mg
 $150.0 2022-04-27
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BP0687-20mg
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DC Chemicals
DCAPI1148-100 mg
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eNovation Chemicals LLC
D512093-1g
Gossypol Acetic acid salt
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G5874-25 mg
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